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Compound of Interest

Compound Name: 17:0-22:4 PG-d5

CAS No.: 2342575-46-4

Cat. No.: B15558462

Get Quote

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5

(17:0-22:4 PG-d5). This document is intended for researchers, scientists, and drug

development professionals utilizing this deuterated phospholipid in their work.

Core Physical and Chemical Data
The following table summarizes the key physical and chemical properties of 17:0-22:4 PG-d5.

Due to the specialized nature of this lipid, comprehensive experimental data for all physical

properties is not readily available in the public domain. Where specific experimental values are

unavailable, this is noted.
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Property Value Source

Synonyms

1-heptadecanoyl-2-

docosatetraenoyl-sn-

glycero(d5)-3-phospho-(1'-rac-

glycerol)(sodium salt)

[1]

Molecular Formula C₄₅H₇₅D₅NaO₁₀P [1]

Formula Weight 840.12 g/mol [1]

Exact Mass 839.57 g/mol [1]

Purity >99% [1]

Physical State

Not specified (likely a solid or

viscous oil at room

temperature)

Inferred

Solubility

Soluble in DMSO (10 mM).[2]

[3] Generally soluble in non-

polar organic solvents such as

chloroform, ether, and

benzene, and insoluble in

polar solvents like water. For

acidic lipids like PGs that are

difficult to dissolve in

chloroform, adding a small

amount of methanol (e.g., 2%)

and deionized water (e.g., 0.5-

1%) can aid solubilization.[4]

[2][3][4]

Melting Point

Not available. The chain-

melting transition temperature

(Tm) for mixed-chain

phospholipids is dependent on

the difference in length and

degree of unsaturation

between the fatty acid chains.

[5][6]
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Density Not available.

Stability
Stable for 1 year when stored

at -20°C.
[1]

Storage Conditions Store at -20°C in a dry place. [1]

CAS Number 2342575-46-4 [1]

Experimental Protocols
Detailed experimental protocols for the characterization of phospholipids like 17:0-22:4 PG-d5
are crucial for ensuring data accuracy and reproducibility. Below are methodologies for key

analytical techniques.

Mass Spectrometry Analysis for Structural Confirmation
and Quantification
Mass spectrometry is a primary technique for the structural elucidation and quantification of

phospholipids.

Workflow:

Sample Preparation LC-MS/MS Analysis Data Analysis

Lipid Extraction
(e.g., Bligh-Dyer)

Reconstitution in
appropriate solvent

Addition of Internal
Standard (e.g., 17:0-22:4 PG-d5)

HPLC Separation
(e.g., C18 column)

Electrospray
Ionization (ESI)

MS Scan
(Full Scan)

MS/MS Scan
(Product Ion Scan) Peak Integration Lipid Identification

(based on m/z and fragmentation)
Quantification

(relative to internal standard)

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometry Analysis of Phospholipids.

Methodology:

Lipid Extraction: Extract lipids from the biological sample using a modified Bligh and Dyer

method.[7]
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Internal Standard: Add a known amount of 17:0-22:4 PG-d5 as an internal standard to the

sample for quantification.

Chromatographic Separation: Separate the lipid classes using High-Performance Liquid

Chromatography (HPLC) with a suitable column, such as a C18 reversed-phase column. A

gradient elution with solvents like acetonitrile and water with additives like formic acid or

ammonium formate is commonly employed.[8]

Mass Spectrometric Detection: Analyze the eluent using an electrospray ionization (ESI)

source coupled to a tandem mass spectrometer (MS/MS).[9]

Full Scan (MS1): Acquire full scan spectra to identify the precursor ions of the

phospholipids. For 17:0-22:4 PG-d5, the expected [M-H]⁻ ion would be at m/z 838.57.

Product Ion Scan (MS/MS): Fragment the precursor ions to obtain characteristic product

ions that confirm the identity of the headgroup and fatty acyl chains.[9]

Data Analysis: Integrate the peak areas of the analyte and the internal standard to quantify

the amount of the target phospholipid.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Analysis
NMR spectroscopy, particularly ³¹P and ¹H NMR, is a powerful tool for the structural

characterization of phospholipids in solution.

Workflow:
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Sample Preparation NMR Data Acquisition Data Processing & Analysis

Dissolve lipid in
deuterated solvent

(e.g., CDCl₃/MeOD)

Transfer to
NMR tube

¹H NMR
Acquisition

³¹P NMR
Acquisition

2D NMR (e.g., COSY, HSQC)
(Optional for detailed structure) Fourier Transform Phase Correction Baseline Correction Peak Integration & Assignment

Click to download full resolution via product page

Caption: Workflow for NMR Spectroscopy of Phospholipids.

Methodology:

Sample Preparation: Dissolve a precise amount of 17:0-22:4 PG-d5 in a deuterated solvent

mixture, typically chloroform-d (CDCl₃) and methanol-d₄ (CD₃OD), to ensure a homogenous

solution.[3]

³¹P NMR Spectroscopy:

Acquire ³¹P NMR spectra to identify the phosphate headgroup. Phosphatidylglycerol

typically exhibits a characteristic chemical shift.[3]

Proton decoupling is used to simplify the spectrum to a single peak for the phosphate

group.[10]

¹H NMR Spectroscopy:

Acquire ¹H NMR spectra to observe the signals from the fatty acid chains and the glycerol

backbone.[11]

The deuteration at the d5 position on the glycerol headgroup will result in the absence of

corresponding proton signals, which can be used to confirm the position of the deuterium

label.
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Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier

transformation, phase correction, and baseline correction. The chemical shifts, signal

integrations, and coupling patterns are then analyzed to confirm the structure.[10]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a standard method for assessing the purity of phospholipid preparations.

Workflow:

Sample Preparation HPLC Analysis Data Analysis

Dissolve sample in
mobile phase Inject sample Separation on

column (e.g., Silica or C18) Detection (e.g., UV or ELSD) Chromatogram Analysis Purity Calculation
(Area % of main peak)

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Assessment of Phospholipids.

Methodology:

Mobile Phase Preparation: Prepare a suitable mobile phase, which for normal-phase HPLC

often consists of a gradient of solvents like hexane, isopropanol, and water, or for reversed-

phase HPLC, acetonitrile and water-based buffers.[12][13]

Sample Preparation: Accurately weigh and dissolve the 17:0-22:4 PG-d5 in the initial mobile

phase solvent.

Chromatographic Conditions:

Column: Use a silica column for normal-phase separation or a C18 column for reversed-

phase separation.[12]

Detector: Employ a suitable detector, such as an Evaporative Light Scattering Detector

(ELSD) or a UV detector (at low wavelengths, e.g., 205 nm).[14]
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Gradient Elution: A gradient elution program is typically used to separate different lipid

classes and impurities.[2]

Data Analysis: The purity is determined by calculating the percentage of the area of the main

peak relative to the total area of all peaks in the chromatogram.

Signaling Pathways
Phosphatidylglycerol (PG) is a precursor for cardiolipin and is also involved in various cellular

signaling processes, including the activation of certain ion channels.[15][16] While a specific

signaling pathway for 17:0-22:4 PG is not well-defined, the general pathway involving

phospholipase-mediated generation of signaling molecules from phospholipids is a

fundamental concept in cell biology.[17]

The following diagram illustrates a generalized signaling pathway where a phospholipid, such

as a phosphatidylinositol (a close relative of PG in signaling), is hydrolyzed to produce second

messengers.
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Caption: Generalized Phosphoinositide Signaling Pathway.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 17:0-22:4 PG-
d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558462/docs#technical-guide-physical-properties-
of-17-0-22-4-pg-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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